(5S,6R)-6-Ethyl-5-methyloxane-2,4-dione

• IUPAC Name: (5S,6R)-6-ethyl-5-methyloxane-2,4-dione
• InChI: InChI=1S/C8H12O3/c1-3-7-5(2)6(9)4-8(10)11-7/h5,7H,3-4H2,1-2H3/t5-,7-/m1/s1
• InChI Key: FZUGOFLGFLRLQI-IYSWYEEDSA-N
• Canonical SMILES: CCC1C(C(=O)CC(=O)O1)C
• Isomeric SMILES: CC[C@@H]1[C@@H](C(=O)CC(=O)O1)C
• Molecular Formula: C8H12O3
• DSSTOX Substance ID: DTXSID90733552
• Molecular Weight: 156.18 g/mol
• CAS RN: 202072-86-4

Description

(5S,6R)-6-Ethyl-5-methyloxane-2,4-dione, also known as EMDO, is a synthetic compound that has been synthesized for the purpose of scientific research. The compound has been found to have potential as a pharmacological agent, with studies suggesting that it may have beneficial effects on the body's biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione is not fully understood, but it is believed to work by inhibiting the production of prostaglandins and other inflammatory mediators. Prostaglandins are molecules that are involved in the body's inflammatory response, and their inhibition may contribute to the analgesic and anti-inflammatory effects of (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione.
Biochemical and Physiological Effects:
Studies have shown that (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione may have a range of biochemical and physiological effects. In addition to its analgesic and anti-inflammatory properties, (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione has been found to have antioxidant and neuroprotective effects. It has also been shown to have a positive effect on blood glucose levels, which could make it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione in lab experiments is that it is a synthetic compound, which means that it can be produced in a controlled and consistent manner. This can be important for ensuring that the results of experiments are reliable and reproducible. However, one limitation of using (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione is that its mechanism of action is not fully understood, which can make it difficult to design experiments that target specific pathways or processes.

Future Directions

There are several potential future directions for research on (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione. One area of interest is the development of more potent and selective analogs of (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione that could be used as pharmacological agents. Another area of interest is the investigation of (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione's effects on other physiological processes, such as immune function and cardiovascular health. Additionally, further research is needed to fully understand the mechanism of action of (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione and its potential therapeutic applications.

Scientific Research Applications

(5S,6R)-6-Ethyl-5-methyloxane-2,4-dione has been studied for its potential pharmacological effects, particularly in the areas of pain management and inflammation. Studies have shown that (5S,6R)-6-Ethyl-5-methyloxane-2,4-dione may have analgesic and anti-inflammatory properties, which could make it a useful agent for the treatment of conditions such as arthritis and neuropathic pain.